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Compound of Interest

Compound Name: 4-Methyl-3-heptene

Cat. No.: B1233913 Get Quote

Essential Safety and Handling Guide for 4-
Methyl-3-heptene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 4-Methyl-3-heptene (CAS No: 4485-16-9). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risks associated with this flammable

and potentially irritating chemical.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Methyl-3-heptene is provided

below. This information is crucial for understanding its behavior and potential hazards.
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Property Value

Molecular Formula C8H16[1][2][3]

Molecular Weight 112.21 g/mol [1][4]

Appearance Colorless liquid

Boiling Point 121.0 °C at 760 mm Hg[5]

Flash Point 9.2 °C (49.0 °F) (estimated)[5]

Solubility Insoluble in water[6]

Vapor Pressure 18.6 mmHg at 25 °C (estimated)[5]

Personal Protective Equipment (PPE)
While specific occupational exposure limits for 4-Methyl-3-heptene have not been established,

it is prudent to handle it with the same precautions as other volatile and flammable aliphatic

alkenes.[7] The following PPE is recommended to minimize exposure and ensure safety.
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Operation
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Bench-top

operations (small

quantities)

Safety glasses

with side shields

Nitrile gloves (for

incidental splash

protection)[6]

Standard

laboratory coat

Not generally

required if

handled in a

well-ventilated

area or a

certified chemical

fume hood[8]

Bulk handling or

transfers

Chemical safety

goggles and a

face shield[6][9]

Butyl rubber or

heavy-duty nitrile

gloves (for

prolonged

contact)[6][10]

Chemical-

resistant apron

or coveralls[6]

Air-purifying

respirator with

organic vapor

cartridges if

ventilation is

inadequate[6][11]

Operations with

potential for

aerosol

generation

Chemical safety

goggles and a

face shield[6][9]

Butyl rubber or

heavy-duty nitrile

gloves[6][10]

Chemical-

resistant

coveralls[6]

Air-purifying

respirator with

organic vapor

cartridges[6][11]

Note: Always inspect gloves for signs of degradation before and during use.[11] For prolonged

or immersive contact, specific breakthrough time data from the glove manufacturer should be

consulted.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 4-Methyl-3-heptene is critical for maintaining a safe

laboratory environment.

1. Preparation:

Ensure a certified chemical fume hood is operational and available.[11]

Locate and verify the functionality of the nearest safety shower, eyewash station, and fire

extinguisher.
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Assemble all necessary equipment and reagents before handling the chemical.

Ensure all containers are properly labeled.

Ground and bond all containers and receiving equipment to prevent static discharge, as 4-
Methyl-3-heptene is a flammable liquid.[8]

2. Handling:

Conduct all work involving 4-Methyl-3-heptene within a chemical fume hood to minimize

vapor inhalation.[11]

Use only non-sparking tools and explosion-proof electrical equipment.[8]

Keep the container tightly closed when not in use.[8][12]

Avoid contact with skin, eyes, and clothing.[13]

Keep away from heat, sparks, and open flames.[8]

Store in a well-ventilated place, away from incompatible materials such as strong oxidizing

agents.[8]

3. In Case of a Spill:

Evacuate personnel from the immediate area.

Remove all sources of ignition.[12]

Ventilate the area.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using a non-combustible absorbent material (e.g., sand, earth, vermiculite).

[12]

Collect the absorbed material into a suitable, sealed container for disposal.[12]
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Disposal Plan
Proper disposal of 4-Methyl-3-heptene and contaminated materials is crucial to prevent

environmental contamination and safety hazards.

1. Waste Collection:

Collect all waste, including unused chemical and contaminated materials (e.g., gloves,

absorbent pads), in a designated, properly labeled, and sealed hazardous waste container.

[6][12][14] The container must be compatible with flammable organic liquids.[14]

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste disposal procedures.[15]

2. Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical name

"4-Methyl-3-heptene," and any other required hazard warnings (e.g., "Flammable Liquid").

[14]

3. Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and cool area

away from ignition sources and incompatible materials, pending pickup by a certified

hazardous waste disposal service.[8][16]

4. Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.[14][16]

Organic solvents like 4-Methyl-3-heptene must not be discharged down the drain.[16]

Visual Safety Workflows
The following diagrams illustrate the key decision-making processes for the safe handling of 4-
Methyl-3-heptene.
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Caption: Safe handling workflow for 4-Methyl-3-heptene.

Start: Handling 4-Methyl-3-heptene
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 & No Aerosolization?

Adequate Ventilation
(Fume Hood)?

Yes

Bulk Handling or
Potential for Aerosols?

No

Standard PPE:
- Safety Glasses

- Lab Coat
- Nitrile Gloves

Yes

Full PPE:
- Enhanced PPE

+ Respiratory Protection
(Organic Vapor Cartridges)

No

Enhanced PPE:
- Chemical Goggles & Face Shield

- Chemical Resistant Apron/Coveralls
- Butyl/Heavy-duty Nitrile Gloves
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Methyl-3-heptene | C8H16 | CID 5364638 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Page loading... [guidechem.com]

3. 4-Methyl-trans-3-heptene [webbook.nist.gov]

4. (Z)-4-Methylhept-3-ene | C8H16 | CID 5383005 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. 4-methyl-3-heptene, 4485-16-9 [thegoodscentscompany.com]

6. benchchem.com [benchchem.com]

7. tutorchase.com [tutorchase.com]

8. fishersci.com [fishersci.com]

9. mcrsafety.com [mcrsafety.com]

10. sjsu.edu [sjsu.edu]

11. expotechusa.com [expotechusa.com]

12. chemicalbook.com [chemicalbook.com]

13. static.cymitquimica.com [static.cymitquimica.com]

14. mtu.edu [mtu.edu]

15. geo.utexas.edu [geo.utexas.edu]

16. web.mit.edu [web.mit.edu]

To cite this document: BenchChem. [Personal protective equipment for handling 4-Methyl-3-
heptene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233913#personal-protective-equipment-for-
handling-4-methyl-3-heptene]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1233913?utm_src=pdf-body-img
https://www.benchchem.com/product/b1233913?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-3-heptene
https://www.guidechem.com/msds/4485-16-9.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13714857
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-4-Methylhept-3-ene
https://www.thegoodscentscompany.com/data/rw1530351.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_trans_8_Hexadecene.pdf
https://www.tutorchase.com/answers/igcse/chemistry/what-are-the-health-and-safety-considerations-when-working-with-alkenes
https://www.fishersci.com/store/msds?partNumber=AC126890050&productDescription=4-METHYL-3-HEPTANOL%2C+99%2B+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.mcrsafety.com/blog/solvents/
https://www.sjsu.edu/fdo/services/ehs/ehs-docs/ppe/Personal%20Protective%20Equipment%20Hands.pdf
https://www.expotechusa.com/SDS_fil/1241381.pdf
https://www.chemicalbook.com/msds/4-methylheptane.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA000ZBJ.pdf
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www.benchchem.com/product/b1233913#personal-protective-equipment-for-handling-4-methyl-3-heptene
https://www.benchchem.com/product/b1233913#personal-protective-equipment-for-handling-4-methyl-3-heptene
https://www.benchchem.com/product/b1233913#personal-protective-equipment-for-handling-4-methyl-3-heptene
https://www.benchchem.com/product/b1233913#personal-protective-equipment-for-handling-4-methyl-3-heptene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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